![molecular formula C17H25N3O3 B248139 Ethyl 4-[3-oxo-3-(3-toluidino)propyl]-1-piperazinecarboxylate](/img/structure/B248139.png)
Ethyl 4-[3-oxo-3-(3-toluidino)propyl]-1-piperazinecarboxylate
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Overview
Description
Ethyl 4-[3-oxo-3-(3-toluidino)propyl]-1-piperazinecarboxylate, also known as ETOC or Tropisetron, is a chemical compound that belongs to the class of piperazine derivatives. It is widely used in scientific research for its potential therapeutic applications.
Mechanism of Action
Ethyl 4-[3-oxo-3-(3-toluidino)propyl]-1-piperazinecarboxylate exerts its pharmacological effects by binding to and modulating the activity of various receptors in the body. It is a selective antagonist of the 5-HT3 receptor, which is a subtype of serotonin receptor that is involved in the regulation of nausea and vomiting. By blocking the activity of this receptor, this compound can alleviate the symptoms of chemotherapy-induced nausea and vomiting. This compound also modulates the activity of other receptors such as dopamine receptors, which are involved in the regulation of mood, behavior, and cognition.
Biochemical and Physiological Effects
This compound has been shown to have various biochemical and physiological effects in the body. It can modulate the levels of neurotransmitters such as serotonin, dopamine, and norepinephrine, which are involved in the regulation of mood, behavior, and cognition. This compound can also affect the levels of various hormones such as cortisol, which is involved in the stress response. In addition, this compound has been found to have anti-inflammatory and antioxidant properties, which may contribute to its potential therapeutic effects.
Advantages and Limitations for Lab Experiments
Ethyl 4-[3-oxo-3-(3-toluidino)propyl]-1-piperazinecarboxylate has several advantages for lab experiments. It is readily available and relatively inexpensive compared to other compounds used in scientific research. This compound is also stable and can be stored for long periods of time without degradation. However, this compound has some limitations for lab experiments. It has low solubility in water and requires the use of organic solvents for its preparation and administration. This compound also has a short half-life in the body, which may limit its effectiveness in some experiments.
Future Directions
There are several future directions for the research on Ethyl 4-[3-oxo-3-(3-toluidino)propyl]-1-piperazinecarboxylate. One potential area of investigation is the development of new analogs of this compound with improved pharmacological properties such as increased potency and selectivity. Another area of research is the investigation of this compound in combination with other drugs for the treatment of various diseases. Furthermore, the potential use of this compound in the treatment of other conditions such as irritable bowel syndrome and chronic pain warrants further investigation. Finally, the development of new methods for the synthesis of this compound and its analogs may facilitate their use in scientific research.
Synthesis Methods
Ethyl 4-[3-oxo-3-(3-toluidino)propyl]-1-piperazinecarboxylate can be synthesized by the reaction of 1-(3-toluidino)propan-2-one with ethyl 4-piperazinecarboxylate in the presence of a reducing agent such as sodium borohydride. The resulting product is then purified by recrystallization or column chromatography. The yield of this compound is typically around 50-60%.
Scientific Research Applications
Ethyl 4-[3-oxo-3-(3-toluidino)propyl]-1-piperazinecarboxylate has been extensively studied for its potential therapeutic applications in various diseases such as cancer, depression, anxiety, and schizophrenia. It has been shown to have anti-tumor effects by inhibiting the growth and proliferation of cancer cells. In addition, this compound has been found to have anxiolytic and antidepressant properties by modulating the levels of neurotransmitters such as serotonin and dopamine in the brain. This compound has also been investigated as a potential treatment for schizophrenia due to its ability to block the activity of dopamine receptors.
properties
Molecular Formula |
C17H25N3O3 |
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Molecular Weight |
319.4 g/mol |
IUPAC Name |
ethyl 4-[3-(3-methylanilino)-3-oxopropyl]piperazine-1-carboxylate |
InChI |
InChI=1S/C17H25N3O3/c1-3-23-17(22)20-11-9-19(10-12-20)8-7-16(21)18-15-6-4-5-14(2)13-15/h4-6,13H,3,7-12H2,1-2H3,(H,18,21) |
InChI Key |
NTNJUHIEJDPCSF-UHFFFAOYSA-N |
SMILES |
CCOC(=O)N1CCN(CC1)CCC(=O)NC2=CC=CC(=C2)C |
Canonical SMILES |
CCOC(=O)N1CCN(CC1)CCC(=O)NC2=CC=CC(=C2)C |
Origin of Product |
United States |
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